Vat Brown 23
Overview
Description
Vat Brown 23 is a vat dye, a class of dyes known for their excellent fastness properties. Vat dyes are typically used for dyeing cellulose fibers such as cotton. This compound is characterized by its dark brown color and is used in various industrial applications, particularly in the textile industry .
Preparation Methods
Vat dyes, including Vat Brown 23, are synthesized through a series of chemical reactions. The preparation involves the reduction of the dye in an alkaline solution, typically using sodium hydrosulfite as the reducing agent. This process converts the dye into its soluble leuco form, which can then be applied to the textile fibers. Once the dye is absorbed by the fibers, it is oxidized back to its insoluble form, resulting in a strong and durable coloration .
Industrial production of this compound involves several steps:
Reduction: The dye is reduced in an alkaline solution using sodium hydrosulfite.
Application: The soluble leuco form of the dye is applied to the textile fibers.
Oxidation: The dye is oxidized back to its insoluble form, fixing it onto the fibers.
After-treatment: The dyed material is treated with soap or other detergents to remove any surface-deposited dye particles.
Chemical Reactions Analysis
Vat Brown 23 undergoes several types of chemical reactions:
Reduction: The dye is reduced to its leuco form using sodium hydrosulfite in an alkaline solution.
Common reagents used in these reactions include sodium hydrosulfite, sodium hydroxide, and various oxidizing agents. The major products formed from these reactions are the leuco form of the dye and the final insoluble dye .
Scientific Research Applications
Vat Brown 23 has several scientific research applications:
Mechanism of Action
The mechanism of action of Vat Brown 23 involves its reduction to a soluble leuco form, which can penetrate the textile fibers. Once inside the fibers, the dye is oxidized back to its insoluble form, resulting in a strong and durable coloration. The molecular targets and pathways involved in this process include the interaction of the dye molecules with the cellulose fibers and the subsequent oxidation reactions that fix the dye onto the fibers .
Comparison with Similar Compounds
Vat Brown 23 can be compared with other vat dyes such as Vat Green 8, Vat Brown BR, and Vat Olive T. These dyes share similar properties, including high fastness and the need for reduction and oxidation during the dyeing process. this compound is unique in its specific color and the particular shades it can produce .
Similar compounds include:
- Vat Green 8
- Vat Brown BR
- Vat Olive T
These compounds are used in similar applications but differ in their specific color properties and the exact shades they produce .
Properties
CAS No. |
1328-26-3 |
|---|---|
Molecular Formula |
C5H10O4 |
Molecular Weight |
0 |
Synonyms |
Vat Brown 23 |
Origin of Product |
United States |
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